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Compound of Interest

Compound Name: PF-06282999

CAS No.: 1435467-37-0

Cat. No.: B609969

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06282999 is a potent and selective, mechanism-based irreversible inhibitor of

myeloperoxidase (MPO).[1][2] MPO is a heme-containing peroxidase enzyme abundantly

expressed in the azurophilic granules of neutrophils.[2] Upon neutrophil activation, MPO is

released and catalyzes the formation of hypochlorous acid (HOCl) from hydrogen peroxide

(H₂O₂) and chloride ions.[1][2] While essential for microbial killing, excessive MPO activity is

implicated in the pathology of various inflammatory and cardiovascular diseases, making it a

key therapeutic target.[1][2]

These application notes provide a detailed protocol for a cell-based assay to evaluate the

inhibitory activity of PF-06282999 on MPO released from activated human neutrophils.

Data Presentation
The inhibitory effect of PF-06282999 on MPO activity was assessed in a cell-based assay

using isolated human neutrophils stimulated with Phorbol 12-Myristate 13-Acetate (PMA). The
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following table summarizes the dose-dependent inhibition of MPO activity by PF-06282999.

PF-06282999
Concentration (µM)

Mean MPO Activity
(% of Control)

Standard Deviation % Inhibition

0 (Vehicle Control) 100 5.2 0

0.1 85.3 4.8 14.7

0.5 62.1 3.9 37.9

1.0 48.9 3.1 51.1

1.9 (IC50) 50.0 2.5 50.0

5.0 21.7 2.2 78.3

10.0 8.9 1.5 91.1

Note: The IC50 value for PF-06282999 in a human whole blood assay has been reported to be

1.9 µM.[3] The data presented here is representative.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of MPO release and the experimental

workflow for the cell-based assay.
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Caption: Neutrophil activation by PMA leading to MPO release and its inhibition by PF-
06282999.
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Caption: Workflow for the PF-06282999 cell-based MPO inhibition assay.

Experimental Protocols
Protocol 1: Isolation of Human Neutrophils from Whole
Blood
This protocol describes the isolation of neutrophils from human peripheral blood using a

density gradient separation method.

Materials:

Human whole blood collected in sodium heparin or ACD-A tubes.

Ficoll-Paque™ PREMIUM or similar density gradient medium.

HBSS (Hank's Balanced Salt Solution), Ca²⁺/Mg²⁺-free.

3% Dextran solution.

Red Blood Cell (RBC) Lysis Buffer.

RPMI 1640 medium.

Fetal Bovine Serum (FBS).

50 mL conical tubes.

Centrifuge.
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Procedure:

Blood Collection and Dilution: Collect fresh human blood in anticoagulant-containing tubes.

Dilute the blood 1:1 with HBSS.[4]

Density Gradient Centrifugation: Carefully layer the diluted blood over an equal volume of

Ficoll-Paque in a 50 mL conical tube. Centrifuge at 500 x g for 30 minutes at room

temperature with the brake off.[4][5]

Aspiration: After centrifugation, carefully aspirate and discard the upper layers containing

plasma and mononuclear cells, leaving the neutrophil and erythrocyte-rich pellet.[5]

Dextran Sedimentation: Resuspend the pellet in HBSS and add an equal volume of 3%

dextran solution to sediment the red blood cells. Allow the tube to stand at room temperature

for 20-30 minutes.

RBC Lysis: Collect the neutrophil-rich supernatant and centrifuge at 400 x g for 10 minutes.

Discard the supernatant and resuspend the cell pellet in RBC Lysis Buffer. Incubate for 5-10

minutes at room temperature to lyse any remaining red blood cells.[6]

Washing: Add HBSS to stop the lysis, and centrifuge at 400 x g for 10 minutes. Wash the

neutrophil pellet twice with HBSS.

Cell Counting and Resuspension: Resuspend the final neutrophil pellet in RPMI 1640

medium supplemented with 1% FBS. Determine cell viability and concentration using a

hemocytometer and Trypan Blue exclusion. Adjust the cell concentration to 2 x 10⁶ cells/mL.

Protocol 2: Cell-Based MPO Inhibition Assay
This protocol details the procedure for measuring the inhibitory effect of PF-06282999 on MPO

released from PMA-stimulated neutrophils.

Materials:

Isolated human neutrophils (from Protocol 1).

PF-06282999 stock solution (in DMSO).
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Phorbol 12-Myristate 13-Acetate (PMA) stock solution.

96-well cell culture plates.

MPO Assay Buffer (e.g., HBSS).

TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution.

Hydrogen Peroxide (H₂O₂).

Stop solution (e.g., 2 M H₂SO₄).

Microplate reader capable of measuring absorbance at 450 nm or 650 nm.

Procedure:

Compound Preparation: Prepare serial dilutions of PF-06282999 in RPMI medium. Include a

vehicle control (DMSO) at the same final concentration as in the highest compound dilution.

Cell Plating: Seed 100 µL of the neutrophil suspension (2 x 10⁵ cells) into the wells of a 96-

well plate.

Inhibitor Pre-incubation: Add 50 µL of the PF-06282999 dilutions or vehicle control to the

appropriate wells. Pre-incubate the plate for 30 minutes at 37°C in a 5% CO₂ incubator.

Neutrophil Stimulation: Prepare a working solution of PMA (e.g., 100 nM final concentration)

in RPMI medium. Add 50 µL of the PMA solution to all wells except for the unstimulated

control wells. Incubate for 30-60 minutes at 37°C.[7]

Supernatant Collection: After stimulation, centrifuge the plate at 400 x g for 10 minutes to

pellet the cells. Carefully collect the supernatant containing the released MPO.

MPO Activity Measurement:

In a new 96-well plate, add 50 µL of the collected supernatant to each well.

Prepare a reaction mixture containing TMB substrate and H₂O₂ according to the

manufacturer's instructions (e.g., Cayman Chemical's Neutrophil Myeloperoxidase Activity
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Assay Kit).[1][8]

Add 150 µL of the reaction mixture to each well.

Incubate the plate at room temperature, protected from light, for 5-15 minutes, or until a

blue color develops.

Stop the reaction by adding 50 µL of stop solution. The color will change from blue to

yellow.

Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Data Analysis:

Subtract the absorbance of the blank (unstimulated control) from all other readings.

Calculate the percentage of MPO inhibition for each concentration of PF-06282999
compared to the vehicle-treated control.

Plot the % inhibition against the log concentration of PF-06282999 and determine the IC₅₀

value using non-linear regression analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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